Cas no 1421785-11-6 (7-methoxy-2-(methoxymethyl)-1H-Benzimidazole)

7-methoxy-2-(methoxymethyl)-1H-Benzimidazole structure
1421785-11-6 structure
Product Name:7-methoxy-2-(methoxymethyl)-1H-Benzimidazole
CAS No:1421785-11-6
MF:C10H12N2O2
MW:192.214482307434
CID:1106011
PubChem ID:56610792
Update Time:2025-04-20

7-methoxy-2-(methoxymethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-2-(methoxymethyl)-1H-Benzimidazole
    • 1421785-11-6
    • 7-Methoxy-2-(methoxymethyl)-1H-1,3-benzodiazole
    • SCHEMBL15767238
    • 4-methoxy-2-(methoxymethyl)-1H-benzo[d]imidazole
    • EN300-372942
    • VJHMQWFNOFVZBV-UHFFFAOYSA-N
    • 4-methoxy-2-(methoxymethyl)-1h-1,3-benzodiazole
    • Inchi: 1S/C10H12N2O2/c1-13-6-9-11-7-4-3-5-8(14-2)10(7)12-9/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key: VJHMQWFNOFVZBV-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1N=C(COC)N2

Computed Properties

  • Exact Mass: 192.09
  • Monoisotopic Mass: 192.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1A^2
  • XLogP3: 1.1
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